Ent-16S,17-Dihydroxykauran-3-one
Ent-16S,17-Dihydroxykauran-3-one
Brand Name:
Vulcanchem
CAS No.:
135683-73-7
VCID:
VC0198269
InChI:
InChI=1S/C20H32O3/c1-17(2)14-6-9-19-10-13(20(23,11-19)12-21)4-5-15(19)18(14,3)8-7-16(17)22/h13-15,21,23H,4-12H2,1-3H3/t13-,14-,15+,18-,19+,20-/m1/s1
SMILES:
Molecular Formula:
C20H32O3
Molecular Weight:
320.5 g/mol
Ent-16S,17-Dihydroxykauran-3-one
CAS No.: 135683-73-7
Reference Standards
VCID: VC0198269
Molecular Formula: C20H32O3
Molecular Weight: 320.5 g/mol
| CAS No. | 135683-73-7 |
|---|---|
| Product Name | Ent-16S,17-Dihydroxykauran-3-one |
| Molecular Formula | C20H32O3 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | (1S,4S,9S,10R,13R,14S)-14-hydroxy-14-(hydroxymethyl)-5,5,9-trimethyltetracyclo[11.2.1.01,10.04,9]hexadecan-6-one |
| Standard InChI | InChI=1S/C20H32O3/c1-17(2)14-6-9-19-10-13(20(23,11-19)12-21)4-5-15(19)18(14,3)8-7-16(17)22/h13-15,21,23H,4-12H2,1-3H3/t13-,14-,15+,18-,19+,20-/m1/s1 |
| Standard InChIKey | MPDUJZZNNBJFAB-XYYNDNLRSA-N |
| Isomeric SMILES | C[C@@]12CCC(=O)C([C@H]1CC[C@]34[C@H]2CC[C@H](C3)[C@@](C4)(CO)O)(C)C |
| Canonical SMILES | CC1(C2CCC34CC(CCC3C2(CCC1=O)C)C(C4)(CO)O)C |
| Appearance | Powder |
| PubChem Compound | 392471 |
| Last Modified | Nov 11 2021 |
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